7-Bromo-6-methyl-2h-1,4-benzoxazin-3(4h)-one
Cat. No. B8656441
M. Wt: 242.07 g/mol
InChI Key: GGCURXRBVZOXTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08242116B2
Procedure details
To a suspension of 6-methyl-2H-1,4-benzoxazin-3(4H)-one (10.0 g, 61.3 mmol) in DCM (200 mL) and THF (200 mL) at 0° C. was added bromine (15.0 g, 93.7 mmol) dropwise. The reaction mixture was stirred at this temperature for 30 minutes, then filtered. The solid was washed with Et2O (200 mL) to give the title compound (11.95 g, 80%) as a white solid that was used without further purification. δH (CDCl3) 8.95 (1H, s), 7.16 (1H, s), 6.70 (1H, s), 4.59 (2H, s), 2.31 (3H, s).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[CH:4][C:5]2[O:10][CH2:9][C:8](=[O:11])[NH:7][C:6]=2[CH:12]=1.[Br:13]Br>C(Cl)Cl.C1COCC1>[Br:13][C:3]1[C:2]([CH3:1])=[CH:12][C:6]2[NH:7][C:8](=[O:11])[CH2:9][O:10][C:5]=2[CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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CC=1C=CC2=C(NC(CO2)=O)C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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BrBr
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at this temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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The solid was washed with Et2O (200 mL)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC2=C(NC(CO2)=O)C=C1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.95 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 80.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
